![molecular formula C16H12N4O5 B2739717 7-ethoxy-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide CAS No. 946208-33-9](/img/structure/B2739717.png)
7-ethoxy-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-ethoxy-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.
Scientific Research Applications
Synthesis and Characterization
Novel compounds derived from benzofuranyl and oxadiazolyl structures have been synthesized for their potential anti-inflammatory, analgesic, and antimicrobial activities. For instance, a study presented the synthesis of new heterocyclic compounds, including benzodifuranyl and oxadiazolyl derivatives, evaluated for COX inhibition, showcasing significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Another research effort focused on benzofuran-oxadiazole hybrids, detailing their design, synthesis, and antimicrobial activity assessment, highlighting the methodological advancements in synthesizing these compounds for biological evaluations (Sanjeeva, Rao, Prasad, & Ramana, 2021).
Anticancer Evaluation
Research into the anticancer potential of benzofuran and oxadiazole derivatives has been conducted, with some compounds showing moderate activity against breast cancer cell lines. This includes studies on the synthesis, characterization, and in vitro anticancer evaluation of specific benzimidazole derivatives integrated with oxadiazole, providing insights into their potential therapeutic applications (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).
Antimicrobial and Antidiabetic Screening
The antimicrobial activity of novel benzofuran-carboxamide derivatives has been explored, indicating moderate efficacy against certain Gram-positive bacteria, suggesting potential applications in combating bacterial infections (Hishmat, Nasef, El-Naem, & Shalaby, 1989). Additionally, the synthesis and in vitro antidiabetic screening of dihydropyrimidine derivatives, including oxadiazole compounds, have been reported, demonstrating the versatility of these molecular frameworks in developing new therapeutic agents (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).
properties
IUPAC Name |
7-ethoxy-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O5/c1-2-22-10-5-3-4-9-8-12(23-13(9)10)14(21)18-16-20-19-15(24-16)11-6-7-17-25-11/h3-8H,2H2,1H3,(H,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABGSOYUPXHCYAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=C2)C(=O)NC3=NN=C(O3)C4=CC=NO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.